Cas no 315682-00-9 ((5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• CAS No: 315682-00-9
• MF: C₁₉H₁₇NO₄S₂
• MW: 387.472582578659
• CID: 6220031
• PubChem ID: 1730336
• Update Time: 2025-10-28

(5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one
• 315682-00-9
• (5Z)-3-phenyl-2-sulfanylidene-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• AKOS001056942
• VU0489368-1
• F1567-0283
• (Z)-3-phenyl-2-thioxo-5-(3,4,5-trimethoxybenzylidene)thiazolidin-4-one

• Inchi： 1S/C19H17NO4S2/c1-22-14-9-12(10-15(23-2)17(14)24-3)11-16-18(21)20(19(25)26-16)13-7-5-4-6-8-13/h4-11H,1-3H3/b16-11-
• InChI Key： UOLABPWWTVGMJX-WJDWOHSUSA-N
• SMILES： S1C(N(C2C=CC=CC=2)C(/C/1=C/C1C=C(C(=C(C=1)OC)OC)OC)=O)=S

Computed Properties

• Exact Mass: 387.05990037g/mol
• Monoisotopic Mass: 387.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one

Introduction to (5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one (CAS No. 315682-00-9)

(5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one, with the CAS number 315682-00-9, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfone derivative exhibits a unique structural framework characterized by a thiazolidinone core appended with phenyl and trimethoxyphenyl substituents. The presence of these functional groups imparts distinct electronic and steric properties, making the compound a promising candidate for various biochemical applications.

The< strong>thiazolidinone scaffold is a well-known motif in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to mimic natural heterocycles found in biologically relevant compounds. The incorporation of a< strong>2-sulfanylidene moiety into this framework introduces additional reactivity, enabling diverse chemical transformations that can be exploited in synthetic methodologies. Furthermore, the< strong>3,4,5-trimethoxyphenyl group serves as an electron-donating aromatic ring system, which can modulate the electronic properties of the molecule and influence its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of this compound. Studies suggest that the< strong>trimethoxyphenyl substituent enhances the solubility and bioavailability of the molecule, which is a critical factor in drug design. Additionally, the< strong>sulfanylidene group can participate in hydrogen bonding interactions, potentially increasing binding affinity to protein targets. These insights have guided the optimization of synthetic routes to improve yields and purity.

In vitro investigations have revealed that (5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one demonstrates promising pharmacological activity. Preliminary studies indicate that it exhibits inhibitory effects on certain enzymes and receptors associated with inflammatory pathways. The< strong>phenyl ring and< strong>trimethoxyphenyl moiety are believed to contribute to these effects by modulating enzyme kinetics and receptor binding affinities. These findings align with emerging research trends in drug discovery, where multifunctional compounds targeting multiple pathways are highly sought after.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high regioselectivity and yield. The key step involves the condensation of a thiazolidinone derivative with an appropriate sulfone precursor under mild conditions. Recent improvements in catalytic systems have enabled more efficient and environmentally friendly synthetic routes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the< strong>trimethoxyphenyl group with high precision.

The< strong>sulfanylidene functionality is particularly noteworthy as it can undergo various transformations that are useful in medicinal chemistry. For example, it can be oxidized to form sulfoxides or sulfones, which are common pharmacophores in many drugs. Additionally, it can participate in nucleophilic addition reactions, allowing for further derivatization into more complex structures. These reactivities make (5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one a versatile building block for drug discovery efforts.

Electrochemical studies have also provided valuable insights into the redox properties of this compound. The presence of both electron-donating and withdrawing groups suggests that it may exhibit interesting electrochemical behavior. This has implications for its potential use in bioelectronic applications or as an intermediate in redox-mediated drug delivery systems. Further research is needed to fully explore these possibilities.

The compound's solubility profile has been optimized through structural modifications aimed at enhancing its bioavailability. The< strong>trimethoxyphenyl group plays a crucial role in this regard by increasing hydrophilicity while maintaining lipophilicity. This balance is essential for achieving effective drug absorption and distribution within biological systems. Computational simulations have been used to predict optimal solubility parameters based on molecular structure.

In conclusion, (5Z)-3-phenyl-2-sulfanylidene-5-(3,4,5-trimethoxyphenyl)methylidene-1,3-thiazolidin-4-one represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups offers diverse opportunities for therapeutic intervention and synthetic innovation. As research continues to uncover new applications for this compound and related derivatives, its significance in pharmaceutical chemistry is likely to grow.